Cas no 3278-30-6 (4,4'-Bis(maleimido)-1,1'-biphenyl)

• Product Name: 4,4'-Bis(maleimido)-1,1'-biphenyl
• CAS No: 3278-30-6
• MF: C₂₀H₁₂N₂O₄
• MW: 344.320284843445
• CID: 43992
• PubChem ID: 224857
• Update Time: 2025-06-13

4,4'-Bis(maleimido)-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bis(maleimido)-1,1'-biphenyl
• 1-[4-[4-(2,5-Dioxopyrrol-1-yl)phenyl]phenyl]pyrrole-2,5-dione
• 1,1'-biphenyl-4,4'-diylbis(1h-pyrrole-2,5-dione)
• 1,1'-Biphenyl-4,4'-diyl-bis-pyrrol-2,5-dion
• 1,1'-biphenyl-4,4'-diyl-bis-pyrrole-2,5-dione
• N,N'-4,4'-Diphenylendimaleamid
• 4,4'-bis-(Maleimido)-1,1'-biphenyl
• NSC13696
• 3278-30-6
• CBDivE_005056
• NSC-13696
• DTXSID40279677
• 1H-Pyrrole-2,5-dione,1,1'-[1,1'-biphenyl]-4,4'-diylbis-
• 1,1'-(4,4'-Biphenyldiyl)bis(1H-pyrrole-2,5-dione)
• SCHEMBL1321309
• 1,1'-([1,1'-Biphenyl]-4,4'-diyl)di(1H-pyrrole-2,5-dione)

• Inchi： 1S/C20H12N2O4/c23-17-9-10-18(24)21(17)15-5-1-13(2-6-15)14-3-7-16(8-4-14)22-19(25)11-12-20(22)26/h1-12H
• InChI Key： DEUOGTWMGGLRID-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1C1C=CC(=CC=1)C1C=CC(=CC=1)N1C(C=CC1=O)=O)=O

Computed Properties

• Exact Mass: 344.08000
• Monoisotopic Mass: 344.079707
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 74.8

Experimental Properties

• Density: 1.456
• Boiling Point: 581.4°Cat760mmHg
• Flash Point: 281.7°C
• Refractive Index: 1.696
• PSA: 74.76000
• LogP: 2.34240